Cas no 62221-90-3 (Cyclohexanecarboxamide, 2-oxo-1-pentyl-)

• Product Name: Cyclohexanecarboxamide, 2-oxo-1-pentyl-
• CAS No: 62221-90-3
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 453816
• PubChem ID: 71388647
• Update Time: 2025-04-19

Cyclohexanecarboxamide, 2-oxo-1-pentyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide, 2-oxo-1-pentyl-
• 2-oxo-1-pentylcyclohexane-1-carboxamide
• DTXSID20810704
• 62221-90-3

• Inchi： 1S/C12H21NO2/c1-2-3-5-8-12(11(13)15)9-6-4-7-10(12)14/h2-9H2,1H3,(H2,13,15)
• InChI Key： HTUMZDAMFHTODP-UHFFFAOYSA-N
• SMILES： O=C1CCCCC1(C(N)=O)CCCCC

Computed Properties

• Exact Mass: 211.15733
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• PSA: 60.16